Cas no 2680667-04-1 (benzyl N-1-(6-hydroxypyridin-3-yl)cyclobutylcarbamate)

• Product Name: benzyl N-1-(6-hydroxypyridin-3-yl)cyclobutylcarbamate
• CAS No: 2680667-04-1
• MF: C₁₇H₁₈N₂O₃
• MW: 298.336424350739
• CID: 5631669
• PubChem ID: 165923806
• Update Time: 2025-06-11

benzyl N-1-(6-hydroxypyridin-3-yl)cyclobutylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[1-(6-hydroxypyridin-3-yl)cyclobutyl]carbamate
• 2680667-04-1
• EN300-28289901
• benzyl N-1-(6-hydroxypyridin-3-yl)cyclobutylcarbamate

• Inchi： 1S/C17H18N2O3/c20-15-8-7-14(11-18-15)17(9-4-10-17)19-16(21)22-12-13-5-2-1-3-6-13/h1-3,5-8,11H,4,9-10,12H2,(H,18,20)(H,19,21)
• InChI Key： LXNDHHHHVQFSAY-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(NC1(C2C=CC(NC=2)=O)CCC1)=O

Computed Properties

• Exact Mass: 298.13174244g/mol
• Monoisotopic Mass: 298.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.4Ų

Additional information on benzyl N-1-(6-hydroxypyridin-3-yl)cyclobutylcarbamate

Comprehensive Overview of Benzyl N-1-(6-hydroxypyridin-3-yl)cyclobutylcarbamate (CAS No. 2680667-04-1)

Benzyl N-1-(6-hydroxypyridin-3-yl)cyclobutylcarbamate (CAS No. 2680667-04-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclobutylcarbamate and hydroxypyridinyl moieties, is often explored for its potential applications in drug development and molecular biology. Researchers are particularly interested in its structural properties, which may contribute to its bioactivity and compatibility with various biological systems.

The growing interest in Benzyl N-1-(6-hydroxypyridin-3-yl)cyclobutylcarbamate aligns with current trends in small-molecule therapeutics and targeted drug delivery. With the rise of personalized medicine, compounds like this are being scrutinized for their ability to interact with specific enzymes or receptors. The hydroxypyridinyl group, for instance, is known for its role in hydrogen bonding, which can enhance binding affinity to biological targets. This makes the compound a candidate for further studies in kinase inhibition or protein-protein interaction modulation.

From a synthetic chemistry perspective, the preparation of Benzyl N-1-(6-hydroxypyridin-3-yl)cyclobutylcarbamate involves multi-step organic reactions, including carbamate formation and cyclobutane ring functionalization. These processes are often optimized for yield and purity, as impurities can significantly impact the compound's performance in biological assays. Recent advancements in green chemistry have also prompted researchers to explore eco-friendly synthesis routes, reducing the use of hazardous solvents and reagents.

The compound's potential applications extend to neurodegenerative disease research, where its molecular framework could be leveraged to design novel blood-brain barrier penetrants. Given the increasing prevalence of conditions like Alzheimer's and Parkinson's, there is a high demand for molecules that can modulate neurological pathways. The hydroxypyridinyl moiety, in particular, is being studied for its ability to chelate metal ions, which may play a role in mitigating oxidative stress in neuronal cells.

Another area of interest is the compound's role in antibiotic adjuvants. With antibiotic resistance becoming a global health crisis, scientists are investigating non-traditional approaches to enhance the efficacy of existing drugs. Benzyl N-1-(6-hydroxypyridin-3-yl)cyclobutylcarbamate could serve as a scaffold for developing molecules that disrupt bacterial defense mechanisms, thereby restoring the potency of conventional antibiotics.

In the realm of cancer research, this compound has shown promise in preliminary studies focusing on cell cycle regulation. Its ability to interfere with specific signaling pathways makes it a potential candidate for combination therapies. Researchers are also examining its pharmacokinetic properties, such as oral bioavailability and metabolic stability, to determine its suitability for in vivo applications.

The commercial availability of Benzyl N-1-(6-hydroxypyridin-3-yl)cyclobutylcarbamate (CAS No. 2680667-04-1) has facilitated its adoption in academic and industrial labs. Suppliers often provide detailed analytical data, including HPLC, NMR, and mass spectrometry results, to ensure quality and reproducibility. This transparency is critical for researchers who rely on consistent material for their experiments.

Looking ahead, the compound's versatility positions it as a valuable tool in medicinal chemistry and drug discovery. As computational methods like molecular docking and QSAR modeling become more sophisticated, the demand for well-characterized small molecules like this is expected to grow. Its unique structure and functional groups offer numerous opportunities for derivatization, enabling the creation of libraries for high-throughput screening.

In summary, Benzyl N-1-(6-hydroxypyridin-3-yl)cyclobutylcarbamate (CAS No. 2680667-04-1) represents a compelling subject of study across multiple scientific disciplines. Its potential applications in therapeutics, neurology, and antibiotic research highlight its relevance in addressing contemporary health challenges. Continued exploration of its properties and mechanisms will likely uncover new avenues for innovation in the life sciences.